Cas no 7205-60-9 (1-(Ethylthio)-4-nitrobenzene)

• Product Name: 1-(Ethylthio)-4-nitrobenzene
• CAS No: 7205-60-9
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• MDL: MFCD00460618
• CID: 544651
• PubChem ID: 12321339
• Update Time: 2025-06-11

1-(Ethylthio)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(ethylthio)-4-nitro-
• 1-(Ethylthio)-4-nitrobenzene
• 1-ethylsulfanyl-4-nitrobenzene
• 1-(ethylsulfanyl)-4-nitrobenzene
• 4-ethylsulfanylnitrobenzene
• 4-ethylthio-1-nitrobenzene
• 4-nitrophenyl ethyl sulfide
• Benzene,1-(ethylthio)-4-nitro
• ethyl 4-nitrophenyl sulfide
• ethyl p-nitrophenyl sulfide
• p-nitrophenyl ethyl thioether
• MFCD00460618
• DTXSID10488618
• XXZUBAOBGOBJDT-UHFFFAOYSA-N
• Ethyl(4-nitrophenyl)sulfane
• F87570
• 1-ethylthio-4-nitrobenzene
• AKOS015998145
• CS-0319513
• SCHEMBL2026375
• 7205-60-9
• LS-07415
• ALBB-023533

• MDL： MFCD00460618
• Inchi： 1S/C8H9NO2S/c1-2-12-8-5-3-7(4-6-8)9(10)11/h3-6H,2H2,1H3
• InChI Key： XXZUBAOBGOBJDT-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.03500
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.12000
• LogP: 3.23000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(Ethylthio)-4-nitrobenzene

Introduction to 1-(Ethylthio)-4-nitrobenzene (CAS No. 7205-60-9)

1-(Ethylthio)-4-nitrobenzene, also known by its CAS number 7205-60-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a nitro group and an ethylthio substituent attached to a benzene ring. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic processes.

The molecular formula of 1-(Ethylthio)-4-nitrobenzene is C₉H₁₁NO₃S, with a molecular weight of approximately 205.25 g/mol. The compound is typically a yellow solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and acetone. Its physical and chemical properties have been extensively studied, providing a solid foundation for its applications in both academic research and industrial settings.

In recent years, the interest in 1-(Ethylthio)-4-nitrobenzene has grown due to its potential as a building block for the synthesis of more complex molecules. One notable application is in the development of pharmaceuticals, where the compound can serve as an intermediate in the synthesis of drugs with diverse therapeutic effects. For instance, studies have shown that derivatives of 1-(Ethylthio)-4-nitrobenzene can exhibit anti-inflammatory and anti-cancer properties, making them promising candidates for further investigation.

The reactivity of 1-(Ethylthio)-4-nitrobenzene is primarily driven by the presence of the nitro group, which can undergo reduction to form amino derivatives. This transformation is crucial in many synthetic pathways, particularly in the preparation of aromatic amines used in dye synthesis and pharmaceuticals. Additionally, the ethylthio substituent can participate in various reactions, such as nucleophilic substitution and elimination processes, further expanding the synthetic utility of this compound.

In the realm of materials science, 1-(Ethylthio)-4-nitrobenzene has been explored for its potential in the development of functional materials. Research has demonstrated that derivatives of this compound can be used to create polymers with unique optical and electronic properties. These materials have applications in areas such as optoelectronics and sensor technology, where their tunable properties offer significant advantages over traditional materials.

The environmental impact of 1-(Ethylthio)-4-nitrobenzene has also been a subject of study. While it is not classified as a hazardous substance under current regulations, efforts are ongoing to ensure its safe handling and disposal. Environmental fate studies have shown that the compound can be biodegraded under certain conditions, reducing its potential for long-term environmental impact. However, best practices for waste management are still recommended to minimize any potential risks.

In conclusion, 1-(Ethylthio)-4-nitrobenzene (CAS No. 7205-60-9) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.